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Abstract
Bromine azide (BrN₃) is a highly reactive and explosive inorganic compound with significant

potential in synthetic chemistry. This guide provides an in-depth overview of its chemical

formula, structure, and properties. It details experimental protocols for its synthesis, handling,

and utilization in organic reactions, with a focus on its addition to alkenes. All quantitative data

is presented in structured tables for clarity. Furthermore, this document includes visualizations

of the molecular structure and reaction pathways using the DOT language to aid in

comprehension. Due to its hazardous nature, stringent safety protocols are emphasized

throughout.

Introduction
Bromine azide is an interhalogen compound composed of bromine and the azide moiety. First

synthesized in the early 20th century, its synthetic utility has been explored in various contexts,

particularly in the introduction of the azido group into organic molecules. The high energy

content and reactivity of the Br-N₃ bond make it a valuable reagent, but also a significant

handling challenge. This guide aims to provide a comprehensive resource for researchers

working with or considering the use of bromine azide, covering its fundamental properties,

synthesis, reactivity, and the necessary safety precautions.
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Chemical Formula and Structure
The chemical formula for bromine azide is BrN₃. The molecule consists of a bromine atom

covalently bonded to a linear azide group.

Molecular Structure
In the gas phase, bromine azide adopts a trans-bent structure.[1] The solid-state structure of

bromine azide has been determined by single-crystal X-ray diffraction and reveals a

fascinating helical arrangement.[1][2] This is in contrast to iodine azide (IN₃), which forms an

endless chain-like structure.[2] Each individual BrN₃ molecule within the crystal maintains the

trans-bent geometry observed in the gas phase.[1][2]

Molecular Structure of Bromine Azide

Caption: Ball-and-stick model of the trans-bent bromine azide molecule.

Properties of Bromine Azide
Bromine azide is a red liquid at room temperature and is highly sensitive to changes in

pressure and temperature, making it a potent explosive.[2] Its hazardous nature necessitates

careful handling and the use of appropriate safety measures.

Physical and Chemical Properties
Property Value Reference(s)

Chemical Formula BrN₃ [2]

Molar Mass 121.924 g/mol [2]

Appearance Red liquid [2]

Melting Point -45 °C [2]

Boiling Point
Decomposes explosively at

high temperature
[2]

Crystal Structure Tetragonal [2]

Space Group I4cd [2]
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Spectroscopic Data
Spectroscopic analysis of bromine azide is challenging due to its instability.

¹⁴N NMR Spectroscopy: The ¹⁴N NMR spectrum of bromine azide in CDCl₃ solution shows

three distinct resonances corresponding to the three nitrogen atoms of the azide group. The

chemical shifts have been reported as: Nα (bonded to Br) at δ = -324 ppm, Nβ (central

nitrogen) at δ = -135 ppm, and Nγ (terminal nitrogen) at δ = -170 ppm.[1]

Mass Spectrometry: The mass spectrum of bromine azide is available through the NIST

Chemistry WebBook.

Raman Spectroscopy: Attempts to obtain a Raman spectrum of solid bromine azide have

resulted in explosions, highlighting its extreme sensitivity.

Synthesis and Handling
EXTREME CAUTION IS ADVISED WHEN SYNTHESIZING AND HANDLING BROMINE
AZIDE. It is a highly explosive and toxic substance. All manipulations should be carried out in a

certified fume hood with a blast shield and appropriate personal protective equipment. The

amount of bromine azide synthesized should be limited to the minimum necessary for the

intended application, ideally not exceeding 2 mmol.[2]

Synthesis of Bromine Azide
The most common method for the preparation of bromine azide is the reaction of sodium

azide with bromine.[2]

Reaction: NaN₃ + Br₂ → BrN₃ + NaBr

Due to the hazardous nature of pure bromine azide, it is often generated in situ for immediate

use in subsequent reactions.

Experimental Protocol for in situ Generation:

A safer and more practical approach for many applications is the in situ generation of bromine
azide. One such method involves the reaction of N-bromosuccinimide (NBS) and sodium azide

in a suitable solvent like acetonitrile.[3]
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In a dry, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere, a mixture of sodium azide (1.1 equivalents) and N-bromosuccinimide (1.0

equivalent) is suspended in acetonitrile.

The reaction mixture is stirred at room temperature. The progress of the reaction can be

monitored by the disappearance of the solid reactants.

The resulting solution of bromine azide is then used directly for the subsequent reaction.

For safer handling, continuous flow systems have been developed for the generation and

immediate reaction of bromine azide, minimizing the accumulation of this explosive

compound.[4][5]

Reactivity and Applications
The primary synthetic utility of bromine azide lies in its ability to add across double and triple

bonds, introducing both a bromine atom and an azide group into the molecule.

Addition to Alkenes
Bromine azide adds to alkenes via both ionic and free-radical pathways, leading to different

regioisomers.[2] The ionic addition is stereospecific, resulting in trans products.[2]

Reaction Pathways for the Addition of Bromine Azide to an Alkene

Alkene + BrN₃

Ionic Pathway
(Polar Solvents)

Radical Pathway
(Non-polar Solvents, Initiator)

Trans-Vicinal Bromoazide

Regioisomeric Vicinal Bromoazide

Click to download full resolution via product page

Caption: Reaction pathways for the addition of bromine azide to alkenes.

Experimental Protocol for the Bromoazidation of an Alkene:
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A solution of the alkene in a suitable solvent (e.g., acetonitrile for ionic pathways) is prepared

in a reaction vessel.

The freshly prepared solution of bromine azide (in situ generation is recommended) is

added dropwise to the alkene solution at a controlled temperature (often starting at 0 °C or

lower).

The reaction is monitored by thin-layer chromatography (TLC) or other appropriate analytical

techniques.

Upon completion, the reaction is quenched, typically with an aqueous solution of a reducing

agent like sodium thiosulfate to destroy any excess bromine azide.

The product is then extracted with an organic solvent, dried, and purified by column

chromatography.

The resulting vicinal bromoazides are versatile synthetic intermediates that can be converted

into a variety of other functional groups, including aziridines, vinyl azides, and amines.

Safety and Hazards
Bromine azide is an extremely dangerous substance with multiple hazards:

Explosive: It is highly sensitive to shock, friction, and changes in temperature and pressure.

[2] Explosions can be triggered by seemingly minor stimuli. Concentrated solutions in

organic solvents can also be explosive.[2]

Toxicity: It is a poison and emits highly toxic fumes of bromine upon decomposition.[2]

Reactivity: It reacts violently with a range of substances including arsenic, alkali metals,

silver foil, and phosphorus.[2]

Mandatory Safety Precautions:

Always work in a certified chemical fume hood with a blast shield.

Wear appropriate personal protective equipment (PPE), including safety goggles, a face

shield, flame-resistant lab coat, and heavy-duty gloves.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b087527?utm_src=pdf-body
https://www.benchchem.com/product/b087527?utm_src=pdf-body
https://www.benchchem.com/product/b087527?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bromine_azide
https://en.wikipedia.org/wiki/Bromine_azide
https://en.wikipedia.org/wiki/Bromine_azide
https://en.wikipedia.org/wiki/Bromine_azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Never work alone when handling bromine azide.

Use non-metallic spatulas and equipment to avoid the formation of shock-sensitive metal

azides.

Keep the scale of the reaction as small as possible (ideally ≤ 2 mmol).[2]

Have a quenching agent (e.g., sodium thiosulfate solution) readily available.

Dispose of all waste containing bromine azide according to institutional and regulatory

guidelines for explosive and toxic materials.

Conclusion
Bromine azide is a powerful reagent for the introduction of the azide functionality into organic

molecules. Its unique reactivity, particularly in the bromoazidation of alkenes, provides access

to valuable synthetic intermediates. However, its extreme instability and toxicity demand the

utmost respect and adherence to stringent safety protocols. The use of in situ generation

techniques and continuous flow methodologies is strongly recommended to mitigate the risks

associated with its handling. This guide provides the foundational knowledge for researchers to

safely explore the synthetic potential of this fascinating and challenging molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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